Cas no 1498136-19-8 (1-Methyl-n-(prop-2-yn-1-yl)azepan-4-amine)

• Product Name: 1-Methyl-n-(prop-2-yn-1-yl)azepan-4-amine
• CAS No: 1498136-19-8
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 5714246
• PubChem ID: 65071431
• Update Time: 2025-06-08

1-Methyl-n-(prop-2-yn-1-yl)azepan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1498136-19-8
• EN300-1451788
• AKOS014404268
• 1-methyl-N-(prop-2-yn-1-yl)azepan-4-amine
• 1H-Azepin-4-amine, hexahydro-1-methyl-N-2-propyn-1-yl-
• 1-Methyl-n-(prop-2-yn-1-yl)azepan-4-amine

• Inchi： 1S/C10H18N2/c1-3-7-11-10-5-4-8-12(2)9-6-10/h1,10-11H,4-9H2,2H3
• InChI Key： GSBVVBHKVFHNQN-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CC1)NCC#C

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 259.0±30.0 °C(Predicted)
• pka: 9.41±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-Methyl-n-(prop-2-yn-1-yl)azepan-4-amine

Research Brief on 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine (CAS: 1498136-19-8): Recent Advances and Applications

1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine (CAS: 1498136-19-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the azepane ring and the propargylamine moiety, make it a promising candidate for further investigation in various pharmacological contexts.

Recent studies have highlighted the role of 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine as a key intermediate in the synthesis of novel bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective enzyme inhibitors, particularly targeting kinases and G protein-coupled receptors (GPCRs). The compound's ability to modulate these pathways suggests its potential in treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Additionally, its propargylamine group has been explored for click chemistry applications, enabling the efficient conjugation of biomolecules for diagnostic and therapeutic purposes.

In a recent preclinical study, 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine was evaluated for its neuroprotective effects in models of Parkinson's disease. The results indicated that the compound could attenuate oxidative stress and mitochondrial dysfunction, two key pathological features of the disease. These findings were further supported by in vitro assays showing its ability to scavenge reactive oxygen species (ROS) and enhance neuronal survival. The study, published in ACS Chemical Neuroscience (2024), underscores the compound's potential as a lead candidate for neurodegenerative disease therapeutics.

Another area of interest is the compound's application in radiopharmaceuticals. A study in the European Journal of Medicinal Chemistry (2023) reported the synthesis of radiolabeled derivatives of 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine for positron emission tomography (PET) imaging. These derivatives exhibited high binding affinity and selectivity for specific receptor targets, making them valuable tools for non-invasive imaging and diagnostics. The study also highlighted the compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability.

Despite these promising findings, challenges remain in the clinical translation of 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine. Issues such as optimal dosing, potential toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatility and broad applicability in drug discovery make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and pave the way for novel therapeutic interventions.

In conclusion, 1-Methyl-N-(prop-2-yn-1-yl)azepan-4-amine (CAS: 1498136-19-8) represents a promising scaffold in medicinal chemistry with diverse applications ranging from enzyme inhibition to neuroprotection and imaging. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary approaches in advancing the understanding and utilization of this compound in the chemical biology and pharmaceutical industries.